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Compound of Interest

Compound Name: Terbutaline-d9

Cat. No.: B563079

In the dynamic landscape of pharmaceutical research, the safety of laboratory personnel is
paramount. This guide provides indispensable safety and logistical information for handling
Terbutaline-d9, a deuterated analog of the 32-adrenergic receptor agonist, Terbutaline.
Adherence to these protocols is crucial for minimizing exposure risk and ensuring a safe
laboratory environment for all researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment

Terbutaline-d9, as a deuterated compound, is expected to exhibit pharmacological and
toxicological properties similar to its parent compound, Terbutaline. Terbutaline is a potent
pharmaceutical substance and should be handled with care. The primary routes of
occupational exposure are inhalation of airborne particles and dermal contact.

Toxicological Information: Terbutaline is harmful if swallowed or inhaled and may cause
damage to organs, particularly the heart, through prolonged or repeated exposure[1][2]. Acute
exposure can lead to symptoms such as increased heart rate (tachycardia), tremors,
nervousness, headache, and palpitations[2][3]. An established Occupational Exposure Limit
(OEL) for Terbutaline sulphate is 0.01 mg/m? over an 8-hour time-weighted average[1]. This low
OEL underscores the high potency of the compound and the need for stringent control
measures.

Physical and Chemical Properties: A summary of the key physical and chemical properties of
Terbutaline-d9 is provided in the table below.
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Property Value

5-(1-hydroxy-2-((2-(methyl-d3)propan-2-yl-
1,1,1,3,3,3-d6)amino)ethyl)benzene-1,3-diol

Chemical Name

CAS Number 1189658-09-0[4][5]
Molecular Formula C12H10DsNO3[4][5]
Molecular Weight 234.34 g/mol [4][5]
Appearance Tan Powder[4]
Melting Point 99-102°CJ[4]
Storage Temperature -20°C Freezer[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
outlines the minimum PPE requirements for handling Terbutaline-d9.
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Body Part

Required PPE

Specifications

Respiratory

Respirator

An N95 respirator is the
minimum requirement. For
procedures with a higher risk
of aerosolization, a Powered
Air-Purifying Respirator

(PAPR) is recommended.

Hands

Double Gloves

Wear two pairs of nitrile
gloves. Change the outer pair

immediately if contaminated.

Eyes

Safety Goggles

Tightly fitting safety goggles
with side shields are

mandatory.

Body

Laboratory Coat

A dedicated laboratory coat
with long sleeves and a closed

front.

Feet

Closed-toe Shoes

Sturdy, closed-toe shoes must

be worn in the laboratory.

Operational Plan: Safe Handling Workflow

The following step-by-step workflow should be followed for all procedures involving

Terbutaline-d9.
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Preparation

1. Work in a certified chemical fume hood or ventilated balance enclosure.

Gather Materials

2. Assemble all necessary equipment and reagents.

Don PPE

8. Follow the full PPE protocol.
Ve
1. Use a microbalance with a draft shield. Handle powder carefully to avoid aerosolization.
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. Clean all work surfaces with an appropriate deactivating solution.
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7. Remove PPE in the correct order to avoid self-contamination.
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Figure 1. Step-by-step workflow for the safe handling of Terbutaline-d9.
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Disposal Plan: Waste Management

Proper disposal of Terbutaline-d9 and all contaminated materials is critical to prevent
environmental contamination and accidental exposure.

Waste Segregation is Key:

o Solid Waste: All disposable items that have come into contact with Terbutaline-d9, including
gloves, bench paper, and pipette tips, must be collected in a dedicated, clearly labeled
hazardous waste container.

o Liquid Waste: Unused solutions of Terbutaline-d9 should be collected in a separate, sealed,
and clearly labeled hazardous waste container. Do not mix with other chemical waste
streams.

» Sharps: Needles and syringes used for handling Terbutaline-d9 solutions must be disposed
of in a designated sharps container for hazardous pharmaceutical waste.

Disposal Method: The recommended method for the disposal of Terbutaline-d9 waste is
incineration by a licensed hazardous waste disposal company. This ensures the complete
destruction of the active pharmaceutical ingredient.

The following diagram illustrates the decision-making process for the disposal of materials
contaminated with Terbutaline-d9.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b563079?utm_src=pdf-body
https://www.benchchem.com/product/b563079?utm_src=pdf-body
https://www.benchchem.com/product/b563079?utm_src=pdf-body
https://www.benchchem.com/product/b563079?utm_src=pdf-body
https://www.benchchem.com/product/b563079?utm_src=pdf-body
https://www.benchchem.com/product/b563079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Material Contaminated
with Terbutaline-d9

Sharps Hazardous Waste
(for incineration)

Solid Hazardous Waste Liquid Hazardous Waste
(for incineration) (for incineration)
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Figure 2. Logical diagram for the segregation and disposal of Terbutaline-d9 waste.

Emergency Procedures

In Case of a Spill:

« Evacuate the immediate area.

e Alert your supervisor and colleagues.

« |f safe to do so, and you are trained, contain the spill with absorbent material.
o Wear appropriate PPE, including a respirator, during cleanup.

¢ Collect all contaminated materials in a sealed hazardous waste container.

« Decontaminate the area thoroughly.

In Case of Personal Exposure:
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Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet
(SDS) to the medical personnel.

By implementing these safety protocols, you contribute to a culture of safety and responsibility
in your laboratory. The careful and informed handling of potent compounds like Terbutaline-d9
IS not just a regulatory requirement but a cornerstone of professional scientific practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b563079?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

